6-Methylquinoline-8-carboxylic acid

• IUPAC Name: 6-methylquinoline-8-carboxylic acid
• InChI: InChI=1S/C11H9NO2/c1-7-5-8-3-2-4-12-10(8)9(6-7)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key: UUDPHSBAQDGNLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)C(=O)O)N=CC=C2
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID40204242
• Molecular Weight: 187.19 g/mol
• CAS No.: 55706-57-5

Description

6-Methylquinoline-8-carboxylic acid is a chemical compound with the molecular weight of 187.2. It is a derivative of quinoline, a nitrogen-containing bicyclic compound.

Synthesis Analysis

Quinoline and its derivatives, including this compound, have been synthesized using various techniques. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach have been used for the construction of the principal quinoline scaffold. Other methods include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C11H9NO2/c1-7-5-8-3-2-4-12-10(8)9(6-7)11(13)14/h2-6H,1H3,(H,13,14). This indicates that the compound has a benzene ring fused with a pyridine moiety.

Chemical Reactions Analysis

Quinoline derivatives, including this compound, are known to exhibit substantial biological activities. The chemical reactions involving these compounds often depend on the substitution on the heterocyclic pyridine ring.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 187.2, a boiling point of 392.7±22.0°C at 760 mmHg, and a melting point of 169°C.

Scientific Research Applications

Catalytic Oxidation

Research by Zhang et al. (2008) demonstrated the ability of Pd(II) complexes derived from 2,6-pyridinedicarboxylic acids to catalyze homogeneous regioselective aerobic oxidation of substituted 8-methylquinolines, including 6-methylquinoline-8-carboxylic acid, in acetic acid-acetic anhydride solution. This process produced corresponding 8-quinolylmethyl acetates with high yield, indicating the potential use of this compound in catalytic oxidation applications (Zhang et al., 2008).

Complex Formation with Amino Acids

A study by Henríquez et al. (2021) involved the preparation of 2-methylquinoline-8-carboxylic acid and its interaction with various amino acids. The stability constants of binary and ternary nickel (II) complexes formed with this compound and amino acids like glycine and alanine were investigated, highlighting its potential in complex formation and stability studies (Henríquez et al., 2021).

Photodegradation Studies

Pinna and Pusino (2012) studied the photodegradation of quinolinecarboxylic herbicides, including compounds structurally similar to this compound. Their research focused on the effects of different irradiation wavelengths on these compounds, providing insights into the environmental fate and degradation processes of such chemicals (Pinna & Pusino, 2012).

Photolabile Protecting Groups

Fedoryak and Dore (2002) described the synthesis and photochemistry of a new photolabile protecting group for carboxylic acids based on 8-bromo-7-hydroxyquinoline. This study suggests potential applications of similar quinoline carboxylic acids like this compound in the development of photolabile protecting groups (Fedoryak & Dore, 2002).

Hydrogen Bonded Frameworks

Jin et al. (2012) explored the weak interactions between organic bases like 2-methylquinoline and carboxylic acids. Their research provided valuable insights into the role of such compounds in binding with carboxylic acid derivatives, which is relevant for understanding the structural and functional properties of this compound (Jin et al., 2012).

Mechanism of Action

While the specific mechanism of action for 6-Methylquinoline-8-carboxylic acid is not mentioned in the search results, quinoline derivatives are known to inhibit DNA synthesis by promoting the cleavage of bacterial DNA gyrase and type IV topoisomerase, leading to rapid bacterial death.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H315, H319, and H335, suggesting that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for 6-Methylquinoline-8-carboxylic acid are not mentioned in the search results, quinoline derivatives have been the subject of extensive research due to their versatile applications in industrial and synthetic organic chemistry. The swift development of new molecules containing this nucleus has led to many research reports being generated in a brief span of time.